[2-[(4-bromophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(9H-xanthen-9-yl)methanone

• IUPAC Name: [2-[(4-bromophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(9H-xanthen-9-yl)methanone
• InChI: InChI=1S/C24H19BrN2O2S/c25-17-11-9-16(10-12-17)15-30-24-26-13-14-27(24)23(28)22-18-5-1-3-7-20(18)29-21-8-4-2-6-19(21)22/h1-12,22H,13-15H2
• InChI Key: SZPKTCGHPBDIGX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=N1)SCC2=CC=C(C=C2)Br)C(=O)C3C4=CC=CC=C4OC5=CC=CC=C35
• Molecular Formula: C24H19BrN2O2S
• Molecular Weight: 479.4 g/mol

Description

[2-[(4-bromophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(9H-xanthen-9-yl)methanone is a useful research compound. Its molecular formula is C24H19BrN2O2S and its molecular weight is 479.39. The purity is usually 95%.
BenchChem offers high-quality [2-[(4-bromophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(9H-xanthen-9-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [2-[(4-bromophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(9H-xanthen-9-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Catalyst and Solvent-Free Synthesis

An efficient approach for the regioselective synthesis of heterocyclic compounds through a microwave-assisted Fries rearrangement under catalyst- and solvent-free conditions has been developed. This method emphasizes the importance of such compounds as strategic intermediates in organic synthesis, showcasing their potential utility in the synthesis of complex molecules (Moreno-Fuquen et al., 2019).

Antimicrobial and Antifungal Applications

Substituted methanones, prepared through Suzuki cross-coupling reactions, have been evaluated for their in vitro antibacterial and antifungal activities. These studies underscore the potential of such compounds in developing new antimicrobial agents (Reddy & Reddy, 2016).

Material Science Applications

A series of novel asymmetric soluble polyimides, synthesized from compounds including bromophenyl motifs, exhibited outstanding organic solubility and high thermal stability. These materials demonstrated potential for use in nonvolatile memory devices, indicating the relevance of bromophenyl-containing compounds in the development of electronic materials (Gao et al., 2023).

Antioxidant Properties

The synthesis of compounds with bromophenyl groups has led to the discovery of molecules with significant antioxidant properties. These findings highlight the potential of such compounds in addressing oxidative stress-related diseases and conditions (Çetinkaya et al., 2012).

Electrochemical and Electrochromic Materials

Carbazole and phenyl-methanone units have been utilized to synthesize new electrochromic materials, which show promising applications in smart windows and display technologies due to their defined oxidation and reduction processes and reasonable optical contrast (Hu et al., 2013).